Cas no 1565589-78-7 (5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 1565589-78-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5161408
• PubChem ID: 67389838
• Update Time: 2025-07-26

5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-(3-piperidinyl)-
• 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C8H13N3O/c12-8-4-7(10-11-8)6-2-1-3-9-5-6/h4,6,9H,1-3,5H2,(H2,10,11,12)
• InChI Key： HIPVSDDOUKBLTQ-UHFFFAOYSA-N
• SMILES： N1C(C2CCCNC2)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one

Introduction to 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one (CAS No. 1565589-78-7)

5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1565589-78-7, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. The presence of a piperidine moiety in its structure enhances its pharmacokinetic profile, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one consists of a pyrazole ring substituted with a piperidine group at the 5-position. This arrangement introduces a nitrogen-rich environment that can interact with various biological targets, including enzymes and receptors. The compound’s solubility and stability under physiological conditions make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one has been identified as a potential lead compound in this area due to its ability to modulate PPIs involved in various diseases. Studies have shown that this compound can interfere with the interaction between key proteins implicated in cancer progression, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one is its mechanism of action. Unlike traditional small-molecule drugs that often act by binding to active sites of enzymes or receptors, this compound appears to exert its effects by disrupting protein-protein interactions. This mechanism is particularly relevant in the treatment of diseases where aberrant PPIs play a critical role. For instance, research has demonstrated that 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one can inhibit the interaction between two proteins known to be involved in tumor growth and metastasis.

The synthesis of 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of piperidine derivatives with appropriate pyrazole precursors under controlled conditions. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency, paving the way for large-scale production and further exploration of its pharmacological properties.

Preclinical studies have provided valuable insights into the potential therapeutic applications of 5-(piperidin-3-yl)-2,3-dihydro-1H-pyrazol-3-one. In vitro assays have shown that this compound exhibits significant inhibitory activity against several target enzymes and receptors relevant to human diseases. Additionally, animal models have demonstrated its ability to modulate disease pathways without causing severe side effects. These findings suggest that 5-(piperidin-3-y)l]-2,3-dihydro-lH-pyrazol-l-one may be a viable candidate for clinical development.

The structural flexibility of 5-(piperidin-l 3 -yl)-2 , 3 -dihydro-l H -pyrazol - 3 -one allows for further derivatization, enabling the development of analogs with enhanced pharmacological properties. By modifying various functional groups within the molecule, researchers can fine-tune its binding affinity, selectivity, and metabolic stability. This modular approach has been instrumental in optimizing drug candidates for clinical use and highlights the importance of 5-(pi per idin - l 3 -yl ) - 2 , 3 -d ih ydro-l H -py ra z ol-l one as a versatile scaffold.

The growing interest in 5-(pi per idin - l 3 -yl ) - 2 , 3 -d ih ydro-l H -py ra z ol-l one is reflected in the increasing number of patents and publications dedicated to its synthesis and biological evaluation. Companies and academic institutions are actively exploring its potential in various therapeutic areas, including oncology, immunology, and central nervous system disorders. The collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with improved therapeutic efficacy.

Future research on 5-(pi per idin - l 3 -yl ) - 2 , 3 -d ih ydro-l H -py ra z ol-l one will likely focus on understanding its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling will be employed to elucidate how this compound interacts with biological targets. These studies will provide critical insights into its mode of action and guide the design of more effective derivatives.

The development of 5-(pi per idin - l 3 -yl ) - 2 , 3 -d ih ydro-l H -py ra z ol-l one also underscores the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from chemistry, biology, and pharmacology, researchers can accelerate the translation of laboratory findings into clinical applications. This collaborative spirit is essential for addressing the complex challenges posed by human diseases and developing innovative therapeutic solutions.

In conclusion,5-(pi per idin - l 3 yl )]-2 , 33 dih ydro-l H py ra z ol-l one (CAS No .1565589_78_7) represents a promising lead compound with significant potential in pharmaceutical research . Its unique structural features , bioactivity profile , and synthetic accessibility make it an attractive scaffold for further exploration . As research continues to uncover new applications for this compound , it is likely to play an important role in the development of next-generation therapeutics . p >